Cas no 1504287-88-0 (5-hydroxy-2-methylpyrimidine-4-carboxylic acid)

• Product Name: 5-hydroxy-2-methylpyrimidine-4-carboxylic acid
• CAS No: 1504287-88-0
• MF: C₆H₆N₂O₃
• MW: 154.12344121933
• CID: 5578238
• Update Time: 2025-10-31

5-hydroxy-2-methylpyrimidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-Pyrimidinecarboxylic acid, 5-hydroxy-2-methyl-
• 5-hydroxy-2-methylpyrimidine-4-carboxylic acid

• Inchi： 1S/C6H6N2O3/c1-3-7-2-4(9)5(8-3)6(10)11/h2,9H,1H3,(H,10,11)
• InChI Key： VVEXENALPNQOAS-UHFFFAOYSA-N
• SMILES： C1(C)=NC=C(O)C(C(O)=O)=N1

Experimental Properties

• Density: 1.494±0.06 g/cm3(Predicted)
• Boiling Point: 333.5±27.0 °C(Predicted)
• pka: 10.02±0.28(Predicted)

Additional information on 5-hydroxy-2-methylpyrimidine-4-carboxylic acid

Comprehensive Overview of 5-hydroxy-2-methylpyrimidine-4-carboxylic acid (CAS No. 1504287-88-0): Properties, Applications, and Industry Insights

5-hydroxy-2-methylpyrimidine-4-carboxylic acid (CAS No. 1504287-88-0) is a specialized organic compound belonging to the pyrimidine carboxylic acid family. This heterocyclic molecule features a hydroxyl group at the 5-position and a methyl group at the 2-position, making it a versatile intermediate in pharmaceutical and agrochemical synthesis. With increasing interest in pyrimidine derivatives for drug discovery, this compound has gained attention for its potential in developing kinase inhibitors and antimicrobial agents.

The structural uniqueness of 5-hydroxy-2-methylpyrimidine-4-carboxylic acid contributes to its reactivity profile. Researchers have explored its use as a building block for small molecule APIs (Active Pharmaceutical Ingredients), particularly in oncology and infectious disease research. Recent studies highlight its role in creating metal-organic frameworks (MOFs) for catalytic applications, aligning with the growing demand for green chemistry solutions.

From a commercial perspective, CAS 1504287-88-0 has seen steady demand in the fine chemicals market. Analytical data shows purity levels typically exceed 98%, with HPLC and NMR characterization confirming its structural integrity. The compound's water solubility and thermal stability (decomposition point >250°C) make it suitable for various process chemistry applications.

Innovative applications of 5-hydroxy-2-methylpyrimidine-4-carboxylic acid include its use in bioconjugation chemistry and proteolysis targeting chimera (PROTAC) development. These cutting-edge technologies address current challenges in targeted protein degradation, a hot topic in drug discovery forums and pharmaceutical R&D circles. The compound's ability to serve as a hydrogen bond donor/acceptor enhances its molecular recognition properties.

Quality control standards for 1504287-88-0 follow strict GMP guidelines when used in pharmaceutical applications. Leading manufacturers employ continuous flow chemistry for scalable production, reducing environmental impact compared to batch processes. This aligns with the industry's shift toward sustainable synthesis methods and process intensification strategies.

Recent patent literature reveals growing interest in 5-hydroxy-2-methylpyrimidine-4-carboxylic acid derivatives for cancer immunotherapy applications. Its molecular framework shows promise in modulating immune checkpoint pathways, particularly in combination with PD-1/PD-L1 inhibitors. These developments position the compound as potentially valuable in next-generation combination therapies.

From a regulatory standpoint, CAS 1504287-88-0 is not classified as hazardous under current REACH regulations. Safety data sheets recommend standard laboratory precautions, with no special handling requirements beyond those for typical organic acids. This favorable safety profile facilitates its use in high-throughput screening platforms and medicinal chemistry programs.

The analytical characterization of 5-hydroxy-2-methylpyrimidine-4-carboxylic acid typically includes LC-MS for purity assessment and X-ray crystallography for structural confirmation. Advanced techniques like solid-state NMR have been employed to study its polymorphic behavior, important for formulation development in pharmaceutical applications.

Market analysts project steady growth for pyrimidine-based intermediates, with 1504287-88-0 benefiting from increased R&D investment in precision medicine. The compound's compatibility with parallel synthesis techniques makes it valuable for combinatorial chemistry approaches, accelerating lead optimization in drug discovery pipelines.

In the agrochemical sector, derivatives of 5-hydroxy-2-methylpyrimidine-4-carboxylic acid show potential as plant growth regulators and fungicide intermediates. Research suggests activity against botrytis cinerea, addressing the need for novel crop protection solutions with reduced environmental persistence.

Technical specifications for CAS 1504287-88-0 typically include: molecular weight of 154.12 g/mol, pKa values of 3.2 (carboxyl) and 9.1 (hydroxyl), and logP of 0.8. These physicochemical properties influence its ADME profile in biological systems and guide structure-activity relationship (SAR) studies during lead optimization.

Emerging applications in material science explore the compound's potential as a ligand for luminescent materials and molecular sensors. Its ability to coordinate with lanthanide ions has sparked interest for developing bioimaging probes and theragnostic agents that combine diagnostic and therapeutic functions.

Supply chain considerations for 5-hydroxy-2-methylpyrimidine-4-carboxylic acid emphasize quality consistency and regulatory compliance. Reputable suppliers provide comprehensive certificates of analysis and stability data, ensuring reliable performance in critical applications. The compound's shelf life typically exceeds 24 months when stored under recommended conditions.

Future research directions for 1504287-88-0 may explore its enantiomeric purity for chiral drug synthesis and investigate novel crystallization techniques to optimize particle size distribution. These advancements could further enhance its utility in formulation science and drug delivery systems development.